Ethyl 3-(1H-indazol-3-yl)-3-oxopropanoate
Overview
Description
Ethyl 3-(1H-indazol-3-yl)-3-oxopropanoate is a chemical compound . It’s related to 3-(1-ethyl-1H-indazol-3-yl)propanal, which is a novel compound that has gained significant attention in the scientific community.
Synthesis Analysis
The synthesis of indazole-containing compounds involves various strategies, including transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent from 2-azidobenzaldehydes and amines . A Cu(OAc)2-catalyzed synthesis of 1H-indazoles by N–N bond formation employing oxygen as the terminal oxidant has been described .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of indazole-containing compounds include reactions under catalyst- and solvent-free conditions, Cu2O-mediated cyclization of o-haloaryl-N-tosylhydrazones, Ag-catalyzed nitration–annulation with tert-butyl nitrite, iodine-mediated intramolecular aryl and sp3 C–H amination, and metal-free reaction of aryl-hydrazones with montmorillonite K-10 under O2 atmosphere .Scientific Research Applications
Antitumor Activity
Indazole derivatives, including Ethyl 3-(1H-indazol-3-yl)-3-oxopropanoate, have been studied for their potential antitumor activity . A series of these derivatives were designed and synthesized, and their inhibitory activities were evaluated against human cancer cell lines of lung (A549), chronic myeloid leukemia (K562), prostate (PC-3), and hepatoma (Hep-G2) . These compounds showed promising results, indicating that they could be a promising scaffold to develop an effective and low-toxic anticancer agent .
Synthetic Approaches
The compound has been synthesized using various strategies, including transition metal catalyzed reactions, reductive cyclization reactions, and synthesis of 2 H -indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent from 2-azidobenzaldehydes and amines . These synthetic approaches provide a brief outline of optimized synthetic schemes with relevant examples .
Pharmacological Applications
Indazole-containing heterocyclic compounds, including Ethyl 3-(1H-indazol-3-yl)-3-oxopropanoate, have a wide variety of medicinal applications . They have been used as antihypertensive, anticancer, antidepressant, anti-inflammatory, and antibacterial agents .
Inhibitors of Phosphoinositide 3-Kinase δ
Indazoles can also be employed as selective inhibitors of phosphoinositide 3-kinase δ for the treatment of respiratory disease . This indicates the potential of Ethyl 3-(1H-indazol-3-yl)-3-oxopropanoate in respiratory disease treatment.
Development of Novel Anti-Cancer Drugs
Given the limitations of current chemotherapy drugs, such as poor selectivity, drug resistance, and serious side-effects, there is a need for the development of novel anti-cancer drugs . The promising results of indazole derivatives in antitumor activity studies indicate that Ethyl 3-(1H-indazol-3-yl)-3-oxopropanoate could be a potential candidate for the development of novel, high-efficiency, and low-toxicity anti-cancer drugs .
Nitrogenous Heterocycles
Nitrogenous heterocycles are an important part of many natural products and marketed drugs . Among this family, indazole compounds, including Ethyl 3-(1H-indazol-3-yl)-3-oxopropanoate, are one of the principal components . They have attracted great attention due to their diverse biological activities .
Mechanism of Action
Target of Action
Ethyl 3-(1H-indazol-3-yl)-3-oxopropanoate is a derivative of indazole, a heterocyclic compound that has been found in many important synthetic drug molecules . Indazole-containing compounds have a wide variety of medicinal applications, including as antihypertensive, anticancer, antidepressant, anti-inflammatory, and antibacterial agents . They can also be employed as selective inhibitors of phosphoinositide 3-kinase δ for the treatment of respiratory disease .
Mode of Action
Indazole derivatives are known to interact with multiple receptors, which can lead to a variety of biological effects . For instance, some indazole derivatives have been shown to inhibit the growth of human cancer cell lines .
Biochemical Pathways
Indazole derivatives can affect various biochemical pathways. For example, they can inhibit the production of prostaglandin E2 (PGE2), tumor necrosis factor-alpha (TNF-α), and matrix metalloproteinase-13 (MMP-13), which are involved in inflammation and cancer .
Result of Action
The result of the action of Ethyl 3-(1H-indazol-3-yl)-3-oxopropanoate can vary depending on the specific targets and pathways it affects. For example, if it inhibits the production of inflammatory mediators like PGE2 and TNF-α, it could potentially reduce inflammation . If it inhibits the growth of cancer cells, it could potentially have anticancer effects .
properties
IUPAC Name |
ethyl 3-(1H-indazol-3-yl)-3-oxopropanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N2O3/c1-2-17-11(16)7-10(15)12-8-5-3-4-6-9(8)13-14-12/h3-6H,2,7H2,1H3,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LSZUCPNJYGQKPA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC(=O)C1=NNC2=CC=CC=C21 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10654396 |
Source
|
| Record name | Ethyl 3-(1H-indazol-3-yl)-3-oxopropanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10654396 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
232.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
885269-76-1 |
Source
|
| Record name | Ethyl 3-(1H-indazol-3-yl)-3-oxopropanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10654396 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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